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Compound of Interest

Compound Name: 1-Methoxy-1-methylcyclopentane

Cat. No.: B14697417

Disclaimer: A comprehensive technical guide for 1-Methoxy-1-methylcyclopentane (CAS
32818-40-9) that fulfills all the requested core requirements cannot be generated at this time.
Extensive searches indicate a significant lack of publicly available scientific literature,
experimental data, and application-specific information for this compound. The information that
is accessible, primarily from chemical patents and supplier databases, is insufficient to provide
in-depth details on physical properties, complete spectroscopic analysis, biological activity, or
toxicological profiles.

This document provides the most detailed information available from public sources, focusing
on the compound's synthesis.

Compound Identification

Basic identification and computed properties for 1-Methoxy-1-methylcyclopentane are
summarized below.
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Identifier Value

CAS Number 32818-40-9[1][2]

Molecular Formula C7H140[1][2]

Molecular Weight 114.19 g/mol [3]

IUPAC Name 1-methoxy-1-methylcyclopentane

Canonical SMILES Cc1(cccer)oCy]

nChi INChl=1S/C7H140/c1-7(8-2)5-3-4-6-7/h3-
6H2,1-2H3[3]

InChlKey HJIIPILMKRASVNP-UHFFFAOY SA-N[3]

Synthesis

The primary documented method for the synthesis of 1-Methoxy-1-methylcyclopentane is the
acid-catalyzed addition of methanol to 1-methylcyclopentene.[4][5]

Synthesis Workflow

The overall synthetic process can be visualized as a two-stage process, starting from the
rearrangement of cyclohexene to form the key intermediate, 1-methylcyclopentene, which is
then etherified.[4][6]
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Stage 1: Precursor Synthesis

Cyclohexene

as-Phase Isomerization
400 °C, SiOz Catalyst)

1-Methylcyclopentene

Stage 2: Etherification

1-Methylcyclopentene Methanol
Acid Qatalysis Acid Catalysis
(Amberlyst 15, 85 °C) mberlyst 15, 85 °C)

1-Methoxy-1-methylcyclopentane

Click to download full resolution via product page

Caption: Overall synthesis workflow for 1-Methoxy-1-methylcyclopentane.

Experimental Protocol: Etherification of 1-
Methylcyclopentene

The following laboratory-scale protocol is adapted from the procedure described in U.S. Patent
US20120101307A1.[5]

Materials:
e 1-Methylcyclopentene (99.0 g, 1.20 mol)

e Methanol (200.0 g, 6.24 mol)
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e Amberlyst 15 ion-exchange resin (15.0 g)

¢ 3-neck round-bottom flask

o Soxhlet extractor with extraction thimble

o Reflux condenser

e Heating mantle or oil bath

» Nitrogen source and bubbler

Procedure:

o Equip a 3-neck flask with a reflux condenser, a nitrogen inlet, and a stopper. Place the
Soxhlet extractor between the flask and the condenser.

« Fill the extraction thimble of the Soxhlet apparatus with 15.0 g of Amberlyst 15 resin.

o Charge the 3-neck flask with 1-methylcyclopentene (99.0 g) and methanol (200.0 g) under a
nitrogen atmosphere.

o Heat the mixture to reflux using an oil bath set to 85 °C. The patent specifies that at this
temperature, the starting materials boil and condense, passing through the resin-filled
thimble to react.[5]

o Continue the reaction under reflux. The product, 1-Methoxy-1-methylcyclopentane, has a
boiling point above 85 °C and will therefore accumulate in the reaction flask.[5]

o Monitor the reaction progress using Gas Chromatography (GC). The patent reports a
conversion of approximately 94% after 67 hours.[5]

o Upon completion, turn off the heat and allow the reaction mixture to cool to room
temperature.

e The final product can be isolated and purified from the remaining methanol and unreacted
olefin by distillation.
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Spectroscopic Data

Detailed, publicly available experimental spectra (NMR, IR, MS) for 1-Methoxy-1-
methylcyclopentane are not available. While spectral databases indicate the existence of
FTIR and GC-MS data, they are typically behind paywalls.[3] No experimental *H or 13C NMR
data was found in the public domain.

Physical and Chemical Properties

No experimentally determined physical properties such as boiling point, density, or refractive
index for 1-Methoxy-1-methylcyclopentane were found in the searched literature. The
synthesis patent notes that the boiling point is above 85 °C, which allows for its enrichment in
the reaction vessel during synthesis.[5]

Applications, Biological Activity, and Toxicology

There is no information available in the public scientific literature regarding the applications,
biological activity, or toxicological properties of 1-Methoxy-1-methylcyclopentane. The
compound is not associated with any drug development research, signaling pathways, or
established use cases beyond its role as a potential chemical intermediate. Safety data sheets
(SDS) specific to this compound are not publicly available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 1-Methoxy-1-methylcyclopentane
(CAS 32818-40-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14697417#1-methoxy-1-methylcyclopentane-cas-
number-32818-40-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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